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Compound of Interest

Compound Name: Metahexamide

CAS No.: 565-33-3

Cat. No.: B1676324

Get Quote

For Immediate Implementation by Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and

regulatory compliance. This document provides essential, step-by-step guidance for the proper

disposal of Metahexamide, a first-generation sulfonylurea. Adherence to these procedures is

critical for protecting personnel and the environment.

Metahexamide is not classified as a controlled substance by the Drug Enforcement

Administration (DEA). Based on available data, it is also not listed as a P- or U-series

hazardous waste under the Resource Conservation and Recovery Act (RCRA). Therefore, it

should be managed as a non-RCRA pharmaceutical waste. However, it is imperative to consult

with your institution's Environmental Health and Safety (EHS) department and adhere to all

federal, state, and local regulations, which may have more stringent requirements.

Operational Plan: Segregation and Containerization
Proper segregation of Metahexamide waste at the point of generation is the first critical step to

ensure safe and compliant disposal.
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1. Waste Identification and Segregation:

At the start of any experiment involving Metahexamide, establish a designated waste

container for all materials that will come into contact with the compound.

Segregate Metahexamide waste from all other waste streams, including regular trash,

sharps, biohazardous waste, and RCRA-hazardous waste.

2. Container Selection and Labeling:

Use a dedicated, leak-proof, and clearly labeled container for all Metahexamide waste.

The container should be made of a material compatible with Metahexamide.

Label the container with "Non-RCRA Pharmaceutical Waste," the chemical name

"Metahexamide," and the approximate concentration if in a solution.

Disposal Protocol: Step-by-Step Guidance
I. Personal Protective Equipment (PPE) and Safety Precautions:

Attire: Always wear a standard laboratory coat, long pants, and closed-toe shoes.

Hand Protection: Use chemically resistant gloves (e.g., nitrile gloves).

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Work Area: Conduct all handling and disposal procedures in a well-ventilated area,

preferably within a certified chemical fume hood.

II. Waste Collection and Accumulation:

Place all solid waste contaminated with Metahexamide (e.g., weighing papers,

contaminated gloves, pipette tips) directly into the designated waste container.

For liquid waste containing Metahexamide, use a separate, sealed, and clearly labeled

container.
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Keep the waste container securely closed at all times, except when adding waste.

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation and under the control of the operator.

III. Final Disposal Procedure:

Never dispose of Metahexamide down the drain or in the regular trash.[1][2][3] Improper

disposal can lead to environmental contamination.

Once the waste container is full or the experiment is complete, contact your institution's EHS

department to arrange for pickup and disposal.

Follow all institutional procedures for waste manifest documentation.

The recommended final disposal method for non-RCRA pharmaceutical waste is incineration

at a permitted facility.[1][2][3]

IV. Empty Container Management:

A container that held the stock supply of Metahexamide must be triple-rinsed with a suitable

solvent.

The first rinsate must be collected and disposed of as Metahexamide waste. Subsequent

rinsates may be disposed of as non-hazardous waste, pending institutional guidelines.

After triple-rinsing, deface or remove the original label and dispose of the container

according to your facility's recycling or solid waste procedures.

Quantitative Data Summary
Since Metahexamide is not typically classified as a characteristic hazardous waste,

quantitative disposal limits are generally not applicable. The primary focus is on proper

segregation and disposal via incineration.
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Parameter Guideline Source

RCRA Classification
Not a P- or U-listed hazardous

waste.

General pharmaceutical waste

guidelines

DEA Scheduling Not a controlled substance.
General pharmaceutical waste

guidelines

Recommended Disposal Incineration [1][2][3]

Sewering Prohibited [1][2][3]

Landfilling Not Recommended [1][3]

Metahexamide Disposal Workflow

Step 1: Waste Generation & Segregation Step 2: Containerization & Labeling Step 3: Accumulation & Storage Step 4: Final Disposal
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Caption: Workflow for the proper disposal of Metahexamide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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